Cas no 573979-96-1 (Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester
• CAS No: 573979-96-1
• MF: C₁₂H₉F₃O₂
• MW: 242.193874120712
• MDL: MFCD16616309
• CID: 345499
• PubChem ID: 11264994
• Update Time: 2025-06-08

Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester
• ethyl 4-(3,3,3-trifluoroprop-1-ynyl)benzoate
• ETHYL4-(3,3,3-TRIFLUOROPROP-1-YN-1-YL)BENZOATE
• DTXSID90460553
• MFCD16616309
• SCHEMBL4001178
• ETHYL 4-(3,3,3-TRIFLUOROPROP-1-YN-1-YL)BENZOATE
• 573979-96-1
• ethyl 4-trifluoroprop-1-ynylbenzoate

• MDL： MFCD16616309
• Inchi： 1S/C12H9F3O2/c1-2-17-11(16)10-5-3-9(4-6-10)7-8-12(13,14)15/h3-6H,2H2,1H3
• InChI Key： CBJSUSSAXSRUCX-UHFFFAOYSA-N
• SMILES： FC(C#CC1C=CC(C(=O)OCC)=CC=1)(F)F

Computed Properties

• Exact Mass: 242.05547
• Monoisotopic Mass: 242.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester

Comprehensive Overview of Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester (CAS No. 573979-96-1)

Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester (CAS No. 573979-96-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This ester derivative of benzoic acid features a unique trifluoropropynyl group, which imparts distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, fluorinated intermediates, and advanced material synthesis.

The molecular structure of Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester combines a benzoic acid core with an ethyl ester and a trifluoropropynyl substituent. This combination enhances its reactivity and stability, making it a valuable building block in organic synthesis. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are known for their ability to improve bioavailability and metabolic stability in pharmaceutical applications. This has led to a surge in searches for "fluorinated benzoic acid derivatives" and "trifluoropropynyl compounds" in scientific databases.

In recent years, the demand for high-performance materials and specialty chemicals has driven innovation in fluorinated compounds. Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester is no exception, with studies highlighting its role in the synthesis of liquid crystals, polymers, and coatings. Its ability to modify surface properties and enhance thermal stability aligns with the growing trend toward sustainable and durable materials. Keywords such as "fluorinated esters in material science" and "advanced chemical intermediates" reflect this interest.

From a pharmaceutical perspective, the trifluoropropynyl moiety in Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester offers potential for drug design. Fluorinated compounds are often explored for their ability to penetrate cell membranes and resist enzymatic degradation. This has led to increased research into "fluorinated drug candidates" and "ester prodrugs," with this compound serving as a key intermediate. Its CAS No. 573979-96-1 is frequently cited in patent literature, underscoring its relevance in medicinal chemistry.

The synthesis and handling of Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester require expertise in organic chemistry, particularly in reactions involving fluorinated alkynes and esterification. Researchers often seek information on "synthetic routes for trifluoropropynyl benzoates" and "safe handling of fluorinated esters," highlighting the need for detailed technical guidance. The compound's stability under various conditions is also a topic of interest, as it impacts storage and transportation protocols.

Environmental and regulatory considerations are increasingly important in the chemical industry. While Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester is not classified as hazardous, its fluorinated nature warrants attention to green chemistry principles and waste management. Searches for "eco-friendly fluorinated compounds" and "sustainable chemical synthesis" reflect this shift in focus. Companies and researchers are exploring ways to minimize the environmental footprint of such specialized chemicals.

In summary, Benzoic acid, 4-(3,3,3-trifluoro-1-propynyl)-, ethyl ester (CAS No. 573979-96-1) is a versatile compound with broad applications in pharmaceuticals, materials science, and specialty chemicals. Its unique trifluoropropynyl group and ethyl ester functionality make it a valuable intermediate for innovation. As interest in fluorinated compounds and high-performance materials grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.